Cas no 1860012-48-1 ((2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid)

(2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative with a methoxy substituent at the 4-position and a carboxylic acid group at the 2-position. Its stereochemistry, defined by the (2R,4S) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The methoxy group enhances solubility and influences reactivity, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including peptidomimetics and chiral catalysts. Its rigid pyrrolidine scaffold contributes to conformational stability, making it a preferred choice for stereocontrolled reactions and medicinal chemistry research. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid structure

1860012-48-1 structure

Product Name:(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid

CAS No:1860012-48-1

MF:C₇H₁₃NO₃

MW:159.183022260666

CID:5172453

PubChem ID:638217

Update Time:2026-03-04

(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid
- D-Proline, 4-methoxy-1-methyl-, (4S)-
- (2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylicacid
- CS-0184566
- DTXSID901285274
- 1860012-48-1
- Inchi： 1S/C7H13NO3/c1-8-4-5(11-2)3-6(8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m0/s1
- InChI Key： LCRFCICIBIZKQT-NTSWFWBYSA-N
- SMILES： C(O)(=O)[C@H]1C[C@H](OC)CN1C

Computed Properties

Exact Mass: 159.08954328g/mol
Monoisotopic Mass: 159.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 49.8Å²

(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM391657-500mg	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%+	500mg	$458	2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-100MG	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	100MG	￥ 963.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-250MG	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	250MG	￥ 1,537.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-500MG	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	500MG	￥ 2,560.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-1G	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	1g	￥ 3,841.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-5G	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	5g	￥ 11,523.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-10G	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	10g	￥ 19,206.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-100mg	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	100mg	￥963.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-250mg	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	250mg	￥1538.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1126-500mg	(2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid	1860012-48-1	95%	500mg	￥2561.0	2024-04-23